Cas no 2680773-09-3 (tert-butyl 3-hydroxy-3-(2,2,2-trifluoro-N-methylacetamido)methylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-(2,2,2-trifluoro-N-methylacetamido)methylazetidine-1-carboxylate
• CAS No: 2680773-09-3
• MF: C₁₂H₁₉F₃N₂O₄
• MW: 312.285474061966
• CID: 5623410
• PubChem ID: 165925256
• Update Time: 2025-06-08

tert-butyl 3-hydroxy-3-(2,2,2-trifluoro-N-methylacetamido)methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680773-09-3
• tert-butyl 3-hydroxy-3-[(2,2,2-trifluoro-N-methylacetamido)methyl]azetidine-1-carboxylate
• EN300-28308851
• tert-butyl 3-hydroxy-3-(2,2,2-trifluoro-N-methylacetamido)methylazetidine-1-carboxylate

• Inchi： 1S/C12H19F3N2O4/c1-10(2,3)21-9(19)17-6-11(20,7-17)5-16(4)8(18)12(13,14)15/h20H,5-7H2,1-4H3
• InChI Key： LRGUBERGNPNZID-UHFFFAOYSA-N
• SMILES： FC(C(N(C)CC1(CN(C(=O)OC(C)(C)C)C1)O)=O)(F)F

Computed Properties

• Exact Mass: 312.12969158g/mol
• Monoisotopic Mass: 312.12969158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 3-hydroxy-3-(2,2,2-trifluoro-N-methylacetamido)methylazetidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-Hydroxy-3-(2,2,2-Trifluoro-N-methylacetamido)methylazetidine-1-carboxylate (CAS: 2680773-09-3)

The compound tert-butyl 3-hydroxy-3-(2,2,2-trifluoro-N-methylacetamido)methylazetidine-1-carboxylate (CAS: 2680773-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and trifluoroacetamido moiety, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and metabolic disorders. Recent studies have highlighted its potential in drug discovery, owing to its structural features that enhance binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of this compound as a key intermediate in the synthesis of novel gamma-secretase modulators for Alzheimer's disease. The study emphasized the compound's role in improving the pharmacokinetic properties of the final drug candidates, with its hydroxy and trifluoroacetamido groups contributing to enhanced blood-brain barrier penetration. The synthetic route involving CAS: 2680773-09-3 was optimized to achieve a 78% yield, showcasing its scalability for industrial applications.

Another groundbreaking application was reported in a Nature Communications article, where the compound was utilized to develop selective inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The azetidine ring's conformational rigidity was critical in stabilizing the inhibitor-target complex, as confirmed by X-ray crystallography. The study also noted that the tert-butyl carbamate group in the compound facilitated easy deprotection under mild conditions, enabling further functionalization for structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have further expanded the utility of CAS: 2680773-09-3. A 2024 Organic Letters publication detailed a one-pot asymmetric synthesis of the compound using chiral auxiliaries, achieving >99% enantiomeric excess (ee). This method significantly reduces the number of purification steps, making it more cost-effective for large-scale production. Additionally, the compound's stability under various pH conditions (2–10) was validated, supporting its use in oral drug formulations.

In conclusion, tert-butyl 3-hydroxy-3-(2,2,2-trifluoro-N-methylacetamido)methylazetidine-1-carboxylate (CAS: 2680773-09-3) represents a pivotal building block in modern drug discovery. Its applications span neurodegenerative diseases, oncology, and beyond, with ongoing research exploring its potential in antiviral therapies. Future directions include the development of greener synthetic routes and the exploration of its derivatives for next-generation therapeutics.